Cas no 850568-52-4 ((4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid)

(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid structure
850568-52-4 structure
Product Name:(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid
CAS No:850568-52-4
MF:C20H22BNO5
MW:367.203385829926
MDL:MFCD04973739
CID:720569
PubChem ID:2763172
Update Time:2025-04-19

(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid
    • 4-Benzyloxy-1-Tert-Butoxycarbonylindole-2-Boronic
    • 4-Benzyloxy-1-Boc-indole-2-boronic acid
    • [1-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenylmethoxyindol-2-yl]boronic acid
    • 1H-Indole-1-carboxylic acid, 2-borono-4-(phenylmethoxy)-, 1-(1,1-dimethylethyl) ester
    • 4-(benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-ylboronic acid
    • 4-BENZYLOXY-1-TERT-BUTOXYCARBONYLINDOLE-2-BORONIC ACID
    • YXJBIADEQVCONT-UHFFFAOYSA-N
    • SCHEMBL2790380
    • DB-056849
    • 1-(TERT-BUTOXYCARBONYL)-4-(BENZYLOXY)-1H-INDOL-2-YL-2-BORONIC ACID
    • [4-(benzyloxy)-1-(tert-butoxycarbonyl)-1h-indol-2-yl]boronic acid
    • C20H22BNO5
    • J-503643
    • DTXSID30376785
    • MFCD04973739
    • PS-9664
    • CS-0002251
    • AB21404
    • 4-Benzyloxy-1-tert-butoxycarbonylindole-2-boronic acid, AldrichCPR
    • G83105
    • 850568-52-4
    • 4-Benzyloxyindole-2-boronic acid, N-BOC protected
    • AKOS015841413
    • 4-(benzyloxy)-1-(tert-butoxycarbonyl)indol-2-ylboronic acid
    • MDL： MFCD04973739
    • Inchi： 1S/C20H22BNO5/c1-20(2,3)27-19(23)22-16-10-7-11-17(15(16)12-18(22)21(24)25)26-13-14-8-5-4-6-9-14/h4-12,24-25H,13H2,1-3H3
    • InChI Key： YXJBIADEQVCONT-UHFFFAOYSA-N
    • SMILES： O(C(N1C(B(O)O)=CC2C(=CC=CC1=2)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 367.15900
  • Monoisotopic Mass: 367.159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9A^2

Experimental Properties

  • Density: 1.17
  • Melting Point: 102-104
  • Boiling Point: 564.7 °C at 760 mmHg
  • Flash Point: 295.3 °C
  • Refractive Index: 1.561
  • PSA: 80.92000
  • LogP: 2.68330

(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid Security Information

(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
016100-1g
4-Benzyloxy-1-tert-butoxycarbonylindole-2-boronic acid
 850568-52-4 97%
1g
 ￡150.00 2022-02-28
Fluorochem
016100-5g
4-Benzyloxy-1-tert-butoxycarbonylindole-2-boronic acid
 850568-52-4 97%
5g
 ￡550.00 2022-02-28
Chemenu
CM134119-1g
(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid
 850568-52-4 97%
1g
 $119 2021-08-05
Chemenu
CM134119-5g
(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid
 850568-52-4 97%
5g
 $436 2021-08-05
Apollo Scientific
OR5711-1g
4-Benzyloxyindole-2-boronic acid, N-BOC protected
 850568-52-4 98%
1g
 £85.00 2025-02-20
TRC
B285868-100mg
4-Benzyloxy-1-BOC-indole-2-boronic acid
 850568-52-4
100mg
 $ 75.00 2023-04-18
TRC
B285868-250mg
4-Benzyloxy-1-BOC-indole-2-boronic acid
 850568-52-4
250mg
 $ 144.00 2023-04-18
TRC
B285868-500mg
4-Benzyloxy-1-BOC-indole-2-boronic acid
 850568-52-4
500mg
 $ 219.00 2023-04-18
TRC
B285868-1g
4-Benzyloxy-1-BOC-indole-2-boronic acid
 850568-52-4
1g
 $ 305.00 2023-04-18
Matrix Scientific
069393-1g
4-Benzyloxy-1-tert-butoxycarbonylindole-2-boronic acid, 97%
 850568-52-4 97%
1g
 $235.00 2023-09-10

(4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid Related Literature

Related Categories

850568-52-4 ((4-(Benzyloxy)-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD